Cas no 1220034-53-6 (1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride)

• Product Name: 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride
• CAS No: 1220034-53-6
• MF: C₁₁H₂₄Cl₂N₂O
• MW: 271.227061271667
• CID: 1078235
• PubChem ID: 56831656
• Update Time: 2025-06-12

1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-(3-Piperidinyl)ethyl]-3-pyrrolidinol dihydrochloride
• 1-[2-(3-Piperidinyl)ethyl]-3-pyrrolidinoldihydrochloride
• 1-(2-piperidin-3-ylethyl)pyrrolidin-3-ol;dihydrochloride
• AKOS015845137
• 1-(2-(Piperidin-3-yl)ethyl)pyrrolidin-3-ol dihydrochloride
• 1220034-53-6
• 1-(2-(Piperidin-3-yl)ethyl)pyrrolidin-3-oldihydrochloride
• 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride

• MDL： MFCD13561639
• Inchi： 1S/C11H22N2O.2ClH/c14-11-4-7-13(9-11)6-3-10-2-1-5-12-8-10;;/h10-12,14H,1-9H2;2*1H
• InChI Key： KKNTXLXUCDXVDR-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CCN(C1)CCC1CNCCC1

Computed Properties

• Exact Mass: 270.1265688g/mol
• Monoisotopic Mass: 270.1265688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride

Introduction to 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride (CAS No: 1220034-53-6)

1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its Chemical Abstracts Service (CAS) number 1220034-53-6, has garnered attention due to its structural complexity and potential therapeutic applications. The molecule features a unique combination of piperidine and pyrrolidine rings, which are well-documented for their role in modulating various biological pathways. The dihydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery programs.

The structural framework of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride consists of an ethyl bridge connecting the two heterocyclic rings. This configuration allows for steric and electronic interactions that could influence its pharmacokinetic properties. The presence of piperidine and pyrrolidine moieties is particularly noteworthy, as these scaffolds are frequently encountered in medicinal chemistry due to their ability to engage with biological targets such as enzymes and receptors. The dihydrochloride formulation further improves the compound's stability and handling characteristics, which are critical factors in both preclinical and clinical studies.

In recent years, there has been a growing interest in exploring the pharmacological potential of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride. Preliminary studies have suggested that this compound may exhibit activity in several therapeutic areas, including central nervous system (CNS) disorders, pain management, and neurodegenerative diseases. The piperidine ring, in particular, is known for its role in modulating neurotransmitter systems, making it a valuable component in the design of psychoactive agents. The pyrrolidine moiety, on the other hand, has been associated with anti-inflammatory and analgesic properties, further enhancing the compound's multifaceted potential.

One of the most compelling aspects of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to interact with similar biological targets, potentially leading to new therapeutic strategies. For instance, compounds with similar scaffolds have been investigated for their effects on monoamine oxidase (MAO) inhibitors, which are used to treat depression and other mood disorders. The ability of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride to modulate these pathways could make it a valuable addition to existing pharmacotherapies.

The synthesis of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride presents both challenges and opportunities for chemists. The construction of the ethyl bridge between the piperidine and pyrrolidine rings requires precise synthetic methodologies to ensure optimal yield and purity. Advances in organic synthesis techniques have made it possible to construct such complex molecules more efficiently than ever before. Additionally, the dihydrochloride salt form necessitates careful handling during purification to avoid degradation or impurities that could affect its pharmacological activity.

Recent research has also highlighted the importance of computational modeling in understanding the behavior of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride. Molecular docking studies have been employed to predict how this compound might interact with biological targets at the molecular level. These studies provide valuable insights into potential binding affinities and mechanisms of action, which can guide further experimental validation. By integrating computational approaches with traditional wet chemistry techniques, researchers can accelerate the discovery process and identify promising candidates for clinical development.

The pharmacokinetic properties of 1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride are another area of active investigation. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. Understanding these properties is crucial for determining optimal dosing regimens and predicting potential side effects. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for a potential drug candidate.

In conclusion,1-2-(3-Piperidinyl)ethyl-3-pyrrolidinol Dihydrochloride represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary pharmacological activity make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a vital role in the development of next-generation bioactive molecules.